Cas no 2007915-44-6 (tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate;hydrochloride)

• Product Name: tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate;hydrochloride
• CAS No: 2007915-44-6
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• MDL: MFCD30471689
• CID: 4633462
• PubChem ID: 127263590
• Update Time: 2025-05-25

tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate hydrochloride
• AMY35857
• tert-Butyl (cis-2-methylazetidin-3-yl)carbamate hydrochloride
• tert-Butyl ((2R,3R)-2-methylazetidin-3-yl)carbamate hydrochloride
• TERT-BUTYL N-[(2R,3R)-2-METHYLAZETIDIN-3-YL]CARBAMATE HYDROCHLORIDE
• Carbamic acid, N-[(2R,3R)-2-methyl-3-azetidinyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1), rel-
• tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate;hydrochloride
• MFCD31705525
• t-Butyl N-[cis-2-methylazetidin-3-yl]carbamate hydrochloride
• CS-0047953
• 2007915-44-6
• F89191
• (2R,3R)-3-(Boc-amino)-2-methylazetidine HCl
• 2231665-45-3
• tert-butyl N-[(2R,3R)-2-methylazetidin-3-yl]carbamate;hydrochloride

• MDL： MFCD30471689
• Inchi： 1S/C9H18N2O2.ClH/c1-6-7(5-10-6)11-8(12)13-9(2,3)4;/h6-7,10H,5H2,1-4H3,(H,11,12);1H/t6-,7-;/m1./s1
• InChI Key： QEGLJGQQFDDFJO-ZJLYAJKPSA-N
• SMILES： Cl.O(C(N[C@@H]1CN[C@@H]1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.1135055 g/mol
• Monoisotopic Mass: 222.1135055 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.71
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate;hydrochloride

Comprehensive Overview of tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate hydrochloride (CAS No. 2007915-44-6)

The compound tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate hydrochloride (CAS No. 2007915-44-6) is a chemically significant derivative of azetidine, a four-membered nitrogen-containing heterocycle. This molecule has garnered attention in pharmaceutical and organic synthesis due to its unique structural features and potential applications. The tert-butyl carbamate (Boc) protecting group enhances its stability, making it a valuable intermediate in peptide synthesis and drug discovery. Researchers are increasingly exploring its role in the development of novel therapeutics, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for azetidine derivatives has surged, driven by their utility in medicinal chemistry. The cis-2-methylazetidin-3-yl moiety in this compound offers stereochemical specificity, which is crucial for binding affinity in drug-receptor interactions. The hydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions. This aligns with the growing trend of optimizing API intermediates for better bioavailability and pharmacokinetic properties. As the pharmaceutical industry shifts toward precision medicine, compounds like tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate hydrochloride are becoming pivotal in designing targeted therapies.

From a synthetic perspective, this compound exemplifies the convergence of green chemistry and efficiency. Modern synthetic routes emphasize minimal waste and energy consumption, resonating with global sustainability goals. The Boc-protected azetidine scaffold is also a hotspot in AI-driven drug discovery, where computational models predict its compatibility with various biological targets. This intersection of traditional synthesis and cutting-edge technology underscores its relevance in contemporary research.

Another critical aspect is the compound's role in peptide mimetics, a field gaining traction due to the rise of biologic drugs. Its rigid azetidine ring mimics peptide backbones, enabling the creation of stable, bioavailable analogs. This addresses a key challenge in drug development: overcoming the poor metabolic stability of natural peptides. As such, tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate hydrochloride is frequently cited in patents and publications related to GPCR modulators and enzyme inhibitors.

Safety and handling of this compound are also topics of interest. While it is not classified as hazardous, proper storage under inert conditions is recommended to maintain its integrity. The scientific community often discusses its compatibility with automated synthesis platforms, reflecting the industry's push toward high-throughput methodologies. These discussions are prevalent in forums and journals focused on process chemistry and scale-up challenges.

In summary, tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate hydrochloride (CAS No. 2007915-44-6) is a versatile building block with broad applications in drug development. Its structural uniqueness, combined with evolving synthetic and computational tools, positions it at the forefront of modern medicinal chemistry. As research continues to uncover its potential, this compound is poised to play a transformative role in the next generation of therapeutics.